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Compound of Interest

(1R,2R)-cyclopropane-1,2-
Compound Name:
dicarboxylic acid

cat. No.: B1587890

In the landscape of modern medicinal chemistry and drug development, the cyclopropane ring
stands out as a "privileged scaffold.” Its inherent conformational rigidity and three-dimensional
structure offer a powerful tool to lock molecular conformations, thereby enhancing binding
affinity, selectivity, and metabolic stability of drug candidates.[1][2] Among the vast array of
cyclopropane derivatives, (1R,2R)-cyclopropane-1,2-dicarboxylic acid has emerged as a
particularly valuable and versatile chiral building block. Its defined stereochemistry and two
modifiable carboxylic acid groups provide a robust starting point for the asymmetric synthesis
of complex molecules, ranging from enzyme inhibitors to novel pharmaceutical agents.[3]

This guide provides a senior scientist's perspective on the application of (1R,2R)-
cyclopropane-1,2-dicarboxylic acid, detailing not just the "how" but the critical "why" behind
its synthetic utility. We will explore its synthesis, key applications, and provide detailed, field-

proven protocols for its use.

Physicochemical Properties

A clear understanding of the fundamental properties of a building block is the first step towards
its effective utilization.
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Property Value Reference
(1R,2R)-cyclopropane-1,2-

IUPAC Name ] i ] PubChem CID: 136524
dicarboxylic acid
1489-58-3 (for the (1R,2R)

CAS Number ) PubChem CID: 136524
isomer)

Molecular Formula CsHeOa4 [4]

Molecular Weight 130.10 g/mol [4]

Appearance White crystalline solid

pKa ~3.8 (Predicted) [5]

Core Concept: The Power of Constrained Di-

functionality

The synthetic power of (1R,2R)-cyclopropane-1,2-dicarboxylic acid stems from two key

features:

o Defined Stereochemistry: The absolute configuration at the C1 and C2 positions is fixed.

This allows chemists to introduce new stereocenters with a high degree of predictability

relative to the existing chiral framework.

 Differential Reactivity: The two carboxylic acid groups can be addressed either

simultaneously or sequentially. This enables the construction of unsymmetrical molecules,

where one acid is converted to an amide, ester, or other functional group, while the second

remains available for subsequent transformations. This stepwise approach is fundamental to

building molecular complexity.[6]
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Synthetic Transformations

Resulting Scaffolds
) Simultaneous W
. eg. Reagent Derivatization Symmetrical C2-axis
Cloire L7 llnE 2o (e.g., Diamide formation) ) Scaffolds
(1R,2R)-Cyclopropane-\|
1,2-dicarboxylic Acid ) v
1 eq. Reagent
+ Protection Sequential Unsymmetrical
Derivatization Chiral Intermediates

(e.g., Mono-amidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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